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Compound of Interest

Compound Name: Lead oxalate

CAS No.: 814-93-7

Cat. No.: B3029881

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of lead
oxalate dihydrate (PbC₂O₄·2H₂O), a compound of interest in various chemical and material

science applications. This document details its crystallographic parameters, molecular

geometry, and the experimental protocols for its synthesis and characterization.

Crystal Structure and Properties
Lead oxalate dihydrate possesses a polymeric structure.[1][2] The crystal system has been

identified as triclinic.[1][3] Within this structure, channels are formed by lead(II) ions (Pb²⁺) and

oxalate ions (C₂O₄²⁻), which are elongated along the[1] crystallographic axis.[1][2] These

channels host two distinct types of water molecules: one that is weakly coordinated to the lead

ions and another that acts as water of crystallization.[1][2]

The coordination sphere of the Pb²⁺ cation is comprised of seven oxygen atoms, forming a

distorted square antiprism with a missing vertex.[2] It is theorized that the unshared electron

pair of the lead ion is directed towards this vacant position.[2] The oxalate anion is nearly flat
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and coordinates to four Pb²⁺ cations.[2] Two of these coordinating cations form chelate rings

with mirror symmetry, exhibiting Pb-O bond distances of approximately 2.5 Å.[2]

Table 1: Crystallographic Data for Lead Oxalate Dihydrate

Parameter Value

Chemical Formula PbC₂O₄·2H₂O

Crystal System Triclinic

Space Group P1

a 6.008 Å

b 6.671 Å

c 8.493 Å

α 74.70°

β 74.33°

γ 80.98°

Unit Cell Volume 314.41 Å³

Z 2

Density (calculated) 3.69 g/cm³

Data sourced from Wikipedia, referencing a study on the trihydrate, which provides the most

complete dataset found. It is important to note the potential discrepancy in the degree of

hydration.[4]

Experimental Protocols
Several methods have been employed for the synthesis of lead oxalate dihydrate crystals.

Method 1: Gel Diffusion Technique
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This technique is effective for growing larger single crystals by controlling the nucleation rate.[1]

[3]

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Sodium oxalate (Na₂C₂O₄)

Sodium silicate (Na₂SiO₃)

Nitric acid (HNO₃)

U-tube glass apparatus[1][3]

Procedure:

A silica gel is prepared by acidifying a solution of sodium silicate with nitric acid to a

specific pH (e.g., pH 4.8 was found to be optimal in one study).[3]

The gel is allowed to set in a U-tube for several days.[3]

Aqueous solutions of lead(II) nitrate (e.g., 0.1 M) and sodium oxalate (e.g., 0.1 M) are then

carefully added to opposite arms of the U-tube.[1][3]

The reactants diffuse slowly through the gel, leading to the formation of lead oxalate
dihydrate crystals over a period of several weeks.[1][3] The duration of the experiment can

influence the crystal morphology, with shorter times yielding acicular dendritic crystals and

longer times producing polyhedral crystals.[1]

Method 2: Slow Diffusion in a Reactor

This method involves the slow diffusion of reactant solutions into a reactor containing a salt

solution.[2]

Materials:

Lead(II) nitrate (Pb(NO₃)₂) (0.1 M)
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Sodium oxalate (Na₂C₂O₄) (0.1 M)

Sodium nitrate (NaNO₃) (0.1 M)

Procedure:

Aqueous solutions of 0.1 M sodium oxalate and 0.1 M lead(II) nitrate are allowed to diffuse

slowly into a reactor filled with an aqueous solution of 0.1 M sodium nitrate.[2][3]

This method has been shown to yield single crystals of lead oxalate dihydrate.[2]

The determination of the crystal structure of lead oxalate dihydrate is primarily achieved

through X-ray diffraction (XRD) techniques.

Single-Crystal X-ray Diffraction: This is the definitive method for determining the precise

atomic arrangement, unit cell dimensions, and space group of a crystalline material.

Powder X-ray Diffraction (PXRD): PXRD is used to identify the crystalline phases present in

a sample and to confirm the purity of the synthesized material.[1][3][5] The resulting

diffraction pattern can be compared to standard reference patterns from databases like the

International Centre for Diffraction Data (ICDD).[5]

Data Presentation
Table 2: Selected Interatomic Distances and Angles

Bond/Contact Distance (Å)

Pb—O (chelate) ~2.5

Pb—Pb 6.47

Pb—Pb (common edge) 4.39

O(2w)···O(1) (hydrogen bond) 2.93

Data sourced from Virovets et al. (1993).[2]

Logical Relationships and Workflows
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The synthesis and characterization of lead oxalate dihydrate follow a logical experimental

workflow.

Synthesis

Characterization

Prepare Reactant Solutions
(Pb(NO₃)₂ and Na₂C₂O₄)

Crystal Growth via
Slow Diffusion

Prepare Growth Medium
(e.g., Silica Gel)

Isolate and Dry Crystals

Powder X-Ray Diffraction (PXRD) Single-Crystal X-Ray Diffraction

Structural Analysis

Click to download full resolution via product page

Figure 1. Experimental workflow for the synthesis and characterization of lead oxalate
dihydrate.

This diagram illustrates the sequential steps from the preparation of precursor solutions and

the growth medium to the crystallization process and subsequent structural analysis using X-

ray diffraction techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. journals.iucr.org [journals.iucr.org]

3. researchgate.net [researchgate.net]

4. Lead(II) oxalate - Wikipedia [en.wikipedia.org]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Crystal Structure of
Lead Oxalate Dihydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029881/docs#an-in-depth-technical-guide-to-the-
crystal-structure-of-lead-oxalate-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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